Cas no 839718-04-6 (4-Isoxazolecarboxylic acid, 3-[4-(chloromethyl)phenyl]-)

• Product Name: 4-Isoxazolecarboxylic acid, 3-[4-(chloromethyl)phenyl]-
• CAS No: 839718-04-6
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 1816684
• PubChem ID: 68882042
• Update Time: 2025-04-21

4-Isoxazolecarboxylic acid, 3-[4-(chloromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-[4-(chloromethyl)phenyl]-
• UYKDCVDJVFTION-UHFFFAOYSA-N
• 3-(4-chloromethylphenyl)isoxazole-4-carboxylic acid
• 839718-04-6
• SCHEMBL4025736
• 3-[4-(chloromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• A1-09870

• Inchi： 1S/C11H8ClNO3/c12-5-7-1-3-8(4-2-7)10-9(11(14)15)6-16-13-10/h1-4,6H,5H2,(H,14,15)
• InChI Key： UYKDCVDJVFTION-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C1C(C(=O)O)=CON=1

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 427.6±40.0 °C at 760 mmHg
• Flash Point: 212.4±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Isoxazolecarboxylic acid, 3-[4-(chloromethyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)